Cas no 452-20-0 (1H-Pyrrolo[3,2-d]pyrimidine)
![1H-Pyrrolo[3,2-d]pyrimidine structure](https://www.kuujia.com/scimg/cas/452-20-0x500.png)
1H-Pyrrolo[3,2-d]pyrimidine structure
Product name:1H-Pyrrolo[3,2-d]pyrimidine
1H-Pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[3,2-d]pyrimidine
- 3H-Pyrrolo[3,2-d]pyrimidine
- 1H-Pyrrolo[3,2-d]pyrimidine(8CI,9CI)
- 1H-Pyrrolo[3,2-d]pyrimidine (8CI,9CI)
- PB22262
- SCHEMBL22959928
- J-517588
- MFCD09834826
- SCHEMBL7854
- pyrrolopyrimidine
- A818976
- EN300-697544
- CS-W022388
- 272-50-4
- 5H-pyrrolo[3,2-d]pyrimidine
- ALPHA-[1-(T-BUTYLAMINO)ETHYL]-2,5-DIMETHOXYBENZYLALCOHOLHYDROCHLORIDE
- 5H-Pyrrolo(3,2-d)pyrimidine
- SCHEMBL63453
- 1,4,6-Triazaindene
- DTXSID401346584
- 452-20-0
- DS-10602
- AM20090338
- FT-0650230
- KCTZOTUQSGYWLV-UHFFFAOYSA-N
- 5H-Pyrrolo[3 pound not2-d]pyrimidine
- SY097782
- 1,4,6-TRIAZA-1H-INDENE
- AKOS006326646
- DB-132812
-
- Inchi： InChI=1S/C6H5N3/c1-2-8-6-3-7-4-9-5(1)6/h1-4H,(H,7,9)
- InChI Key： KCTZOTUQSGYWLV-UHFFFAOYSA-N
- SMILES： C1=C2C(=CN=CN2)N=C1
Computed Properties
- Exact Mass: 119.04845
- Monoisotopic Mass: 119.048347172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6Ų
- XLogP3: 0.4
Experimental Properties
- PSA: 36.75
1H-Pyrrolo[3,2-d]pyrimidine Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152205-1g |
1H-pyrrolo[3,2-d]pyrimidine |
452-20-0 | 95% | 1g |
$*** | 2023-03-30 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H29930-250mg |
1H-Pyrrolo[3,2-d]pyrimidine |
452-20-0 | 98% | 250mg |
¥1512.0 | 2023-09-07 | |
| Chemenu | CM152205-25g |
1H-pyrrolo[3,2-d]pyrimidine |
452-20-0 | 95% | 25g |
$2483 | 2021-08-05 | |
| Chemenu | CM152205-5g |
1H-pyrrolo[3,2-d]pyrimidine |
452-20-0 | 95% | 5g |
$1062 | 2021-08-05 | |
| Chemenu | CM152205-10g |
1H-pyrrolo[3,2-d]pyrimidine |
452-20-0 | 95% | 10g |
$1595 | 2021-08-05 | |
| Chemenu | CM152205-1g |
1H-pyrrolo[3,2-d]pyrimidine |
452-20-0 | 95% | 1g |
$422 | 2021-08-05 | |
| Crysdot LLC | CD11121949-10g |
1H-Pyrrolo[3,2-d]pyrimidine |
452-20-0 | 95+% | 10g |
$1692 | 2024-07-17 | |
| Crysdot LLC | CD11121949-5g |
1H-Pyrrolo[3,2-d]pyrimidine |
452-20-0 | 95+% | 5g |
$1126 | 2024-07-17 | |
| Crysdot LLC | CD11121949-1g |
1H-Pyrrolo[3,2-d]pyrimidine |
452-20-0 | 95+% | 1g |
$447 | 2024-07-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H29930-1g |
1H-Pyrrolo[3,2-d]pyrimidine |
452-20-0 | 98% | 1g |
¥3362.0 | 2023-09-07 |
1H-Pyrrolo[3,2-d]pyrimidine Related Literature
-
Francesca Bartoccini,Giovanni Piersanti,Marco Mor,Giorgio Tarzia,Patrizia Minetti,Walter Cabri Org. Biomol. Chem. 2012 10 8860
-
2. Competition between nucleophilic attack and electron transfer in the reaction of indoledione imine N-oxides with primary aromatic aminesPartricia Carloni,Lucedio Greci,Pierluigi Stipa,Angelo Alberti,Corrado Rizzoli,Paolo Sgarabotto,Fanco Ugozzoli J. Chem. Soc. Perkin Trans. 2 1990 185
-
3. 353. The viscosity of dinitrogen tetroxide and its binary mixtures with organic solventsC. C. Addison,B. C. Smith J. Chem. Soc. 1960 1783
-
4. Linear solvation-energy relationships: solvolytic reactions of t-butyl bromide and t-butyl iodide in hydroxylic solventsRaquel M. C. Gon?alves,Ana M. N. Sim?es,Lídia M. P. C. Albuquerque J. Chem. Soc. Perkin Trans. 2 1990 1379
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